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Compound of Interest

Compound Name: Z-Phe-osu

Cat. No.: B554359 Get Quote

An In-depth Technical Guide on the Safe Handling and Use of Z-Phe-Osu

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling precautions, and a detailed

experimental workflow for Z-Phe-Osu (N-Benzyloxycarbonyl-L-phenylalanine N-

hydroxysuccinimide ester), a key reagent in peptide synthesis and bioconjugation.

Chemical Identification and Properties
Z-Phe-Osu is an N-terminally protected amino acid activated as an N-hydroxysuccinimide

(NHS) ester. This activation makes it highly reactive towards primary amines, facilitating the

formation of stable amide bonds.
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Property Value Source(s)

Chemical Name

N-Benzyloxycarbonyl-L-

phenylalanine N-

hydroxysuccinimide ester

[1][2]

Synonyms

Z-Phe-OSu, Z-L-Phe-OSu,

(S)-2,5-Dioxopyrrolidin-1-yl 2-

(((benzyloxy)carbonyl)amino)-3

-phenylpropanoate

[3][4]

CAS Number 3397-32-8 [1][2]

Molecular Formula C21H20N2O6 [1][2]

Molecular Weight 396.39 g/mol [1]

Appearance White to off-white powder/solid [5]

Melting Point 85 - 88 °C [5]

Solubility

Soluble in organic solvents

such as Dichloromethane

(DCM), Dimethylformamide

(DMF), and Dioxane.

[3][6]

Storage 2-8°C, desiccated. [2]

Safety and Hazard Information
Z-Phe-Osu is a chemical that requires careful handling to avoid potential health hazards. The

following table summarizes the key hazard information based on available Safety Data Sheets

(SDS).

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Skin Irritation 2 H315: Causes skin irritation.

Serious Eye Damage 1
H318: Causes serious eye

damage.

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation.

Source: Generic SDS for similar reactive esters.[7]

Precautionary Statements
A summary of precautionary statements is provided below.

Code Statement

P261 Avoid breathing dust.[7]

P264 Wash skin thoroughly after handling.[7]

P270
Do not eat, drink or smoke when using this

product.[7]

P280
Wear protective gloves/ eye protection/ face

protection.[7]

P301 + P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[7]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

P501
Dispose of contents/ container to an approved

waste disposal plant.[7]
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Handling and Storage Precautions
Proper handling and storage are crucial to maintain the chemical's integrity and ensure the

safety of laboratory personnel.

Engineering Controls
Work in a well-ventilated area.[3] The use of a chemical fume hood is recommended to keep

airborne levels below exposure limits.[8]

Facilities should be equipped with an eyewash station and a safety shower.[9]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[7] Change

contaminated clothing immediately.[8]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a dust

filter.[10]

Handling Procedures
Avoid contact with skin and eyes.[8]

Avoid the formation and inhalation of dust.[8]

Wash hands thoroughly after handling.[8][9]

Storage
Keep the container tightly closed in a dry and well-ventilated place.[2][8]

Store in a refrigerator at 2-8°C.[2]

Incompatible Materials: Strong oxidizing agents, strong acids.[8]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[9]

Skin Contact

Wash off with soap and plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

occurs.[8][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[8][9]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

drink 2-4 cupfuls of water or milk. Seek

immediate medical attention.[9]

Experimental Protocols
Z-Phe-Osu is primarily used for coupling the Z-protected phenylalanine to a primary amine, a

common step in peptide synthesis or the conjugation of molecules.

Reaction Principle: Amine Acylation
The N-hydroxysuccinimide ester of Z-Phe-Osu is an excellent leaving group. A primary amine

acts as a nucleophile, attacking the carbonyl carbon of the ester. This results in the formation of

a stable amide bond and the release of N-hydroxysuccinimide (NHS).[7]
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Caption: Reaction mechanism of Z-Phe-Osu with a primary amine.

Detailed Method: Solution-Phase Peptide Coupling
This protocol describes the coupling of Z-Phe-Osu to a generic amino acid ester (e.g., Glycine

methyl ester, H-Gly-OMe) in solution.

Materials:

Z-Phe-Osu

Amino acid ester hydrochloride (e.g., H-Gly-OMe·HCl)

A non-nucleophilic base (e.g., Diisopropylethylamine - DIPEA, or Triethylamine - TEA)

Anhydrous solvent (e.g., Dichloromethane - DCM, or Dimethylformamide - DMF)

Thin Layer Chromatography (TLC) supplies

Standard work-up and purification reagents (e.g., 1M HCl, saturated NaHCO₃ solution, brine,

anhydrous MgSO₄, silica gel).

Procedure:

Preparation of the Free Amine:

Dissolve the amino acid ester hydrochloride (1.0 equivalent) in anhydrous DCM.
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Cool the solution in an ice bath.

Add the non-nucleophilic base (e.g., DIPEA, 1.1 equivalents) dropwise.

Stir the mixture at room temperature for approximately 20 minutes to generate the free

amine.

Coupling Reaction:

In a separate flask, dissolve Z-Phe-Osu (1.0 equivalent) in anhydrous DCM.

Add the freshly prepared free amine solution to the Z-Phe-Osu solution.

Stir the reaction mixture at room temperature.

Monitor the reaction's progress by TLC until the Z-Phe-Osu starting material is consumed

(typically 2-12 hours).

Work-up:

Once the reaction is complete, dilute the mixture with additional DCM.

Transfer the solution to a separatory funnel.

Wash the organic layer sequentially with:

1M HCl (to remove unreacted amine and base)

Saturated NaHCO₃ solution (to remove unreacted acid and NHS)

Brine (saturated NaCl solution)

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purification:
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Purify the crude product using silica gel column chromatography to obtain the pure

protected dipeptide.

Start

Prepare Free Amine:
Dissolve Amino Acid Ester HCl in DCM

Add Base (e.g., DIPEA)

Prepare Z-Phe-Osu:
Dissolve in DCM

Coupling Reaction:
Combine solutions
Stir at room temp.

Monitor by TLC

Incomplete

Aqueous Work-up:
Wash with HCl, NaHCO₃, Brine

Complete

Dry & Concentrate:
Dry with MgSO₄

Evaporate solvent

Purify:
Silica Gel Chromatography

End:
Pure Protected Peptide
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Caption: Experimental workflow for a solution-phase coupling reaction.

Signaling and Biochemical Pathways
Z-Phe-Osu is a synthetic laboratory reagent and is not involved in natural biochemical or

signaling pathways. Its utility lies in its ability to be incorporated into synthetic peptides. The

native amino acid, L-phenylalanine, is a precursor for numerous compounds in plants and is

involved in several metabolic pathways in mammals.[11][12] However, the N-

benzyloxycarbonyl protection and O-succinimide activation of Z-Phe-Osu are designed

specifically for controlled chemical synthesis and are not recognized by biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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